Cas no 1211486-21-3 (7,8-Dihydro-5H-pyrano4,3-dpyrimidin-2-amine)

• Product Name: 7,8-Dihydro-5H-pyrano4,3-dpyrimidin-2-amine
• CAS No: 1211486-21-3
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD15202267
• CID: 1074686
• PubChem ID: 46948751
• Update Time: 2025-04-20

7,8-Dihydro-5H-pyrano4,3-dpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7,8-Dihydro-5H-pyrano[4,3-d]pyrimidin-2-amine
• 5H,7H,8H-pyrano[4,3-d]pyrimidin-2-amine
• 7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-ylamine
• Ambcb4037669
• FT-0683820
• MolPort-008-269-484
• SBB074323
• SCHEMBL23009509
• DTXSID00677594
• CS-0271968
• 5H-pyrano[4,3-d]pyrimidin-2-amine, 7,8-dihydro-
• EN300-323205
• MFCD15202267
• STL432347
• CCG-320840
• 1211486-21-3
• HELHIZDMAGHEJO-UHFFFAOYSA-N
• AKOS005174479
• 7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-2-amine(SALTDATA: FREE)
• ALBB-014084
• 3,5,7,8-Tetrahydro-2h-pyrano[4,3-d]pyrimidin-2-imine
• LS-04424
• 7,8-Dihydro-5H-pyrano4,3-dpyrimidin-2-amine

• MDL： MFCD15202267
• Inchi： 1S/C7H9N3O/c8-7-9-3-5-4-11-2-1-6(5)10-7/h3H,1-2,4H2,(H2,8,9,10)
• InChI Key： HELHIZDMAGHEJO-UHFFFAOYSA-N
• SMILES： O1CC2C=NC(N)=NC=2CC1

Computed Properties

• Exact Mass: 151.075
• Monoisotopic Mass: 151.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 401.8±37.0 °C at 760 mmHg
• Flash Point: 196.8±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

7,8-Dihydro-5H-pyrano4,3-dpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyrimidines